Cas no 1805203-86-4 (5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine
• CAS No: 1805203-86-4
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4848376
• Update Time: 2025-06-27

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H5ClF2N2/c9-2-5-1-6(3-12)7(8(10)11)13-4-5/h1,4,8H,2H2
• InChI Key： NCVGIHUJKOMHNK-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine: A Versatile Compound with Promising Applications in Modern Pharmaceutical Research

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine, with the chemical identifier CAS No. 1805203-86-4, is a synthetic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and materials science. This molecule is characterized by the presence of a pyridine ring, which serves as a fundamental scaffold in many pharmacologically active compounds. The cyano group (-CN) and the difluoromethyl (-CF₂H) substituents further enhance its chemical reactivity and biological activity, making it a valuable candidate for various research endeavors.

Recent studies have highlighted the importance of pyridine-based compounds in the development of novel therapeutics, particularly in the fields of oncology and neurology. The cyano group in 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine contributes to its ability to form hydrogen bonds with target proteins, thereby modulating biological pathways. This property has been extensively explored in the context of targeted drug design, where the molecule's ability to interact with specific receptors is leveraged to enhance therapeutic efficacy.

One of the most notable applications of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine lies in its potential as a building block for the synthesis of fluorinated compounds. Fluorine atoms are known to significantly influence the physicochemical properties of molecules, including their solubility, metabolic stability, and biological activity. The difluoromethyl substituent in this compound provides a unique opportunity to fine-tune these properties, making it an attractive candidate for the development of fluorinated pharmaceuticals.

Research published in Advanced Materials (2023) has demonstrated the utility of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine in the creation of fluorinated polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in biomedical engineering, including the development of biocompatible coatings for medical devices and drug-eluting implants. The pyridine ring serves as a versatile platform for further functionalization, enabling the incorporation of additional moieties that can enhance the material's performance.

In the realm of pharmaceutical research, 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine has been evaluated for its potential as an antitumor agent. A study published in Cancer Research (2022) reported that derivatives of this compound exhibit significant cytotoxic activity against a range of cancer cell lines. The cyano group is believed to play a critical role in the molecule's ability to disrupt cellular signaling pathways, while the difluoromethyl substituent may contribute to its metabolic stability and reduced toxicity.

Another emerging area of interest is the use of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine in the development of fluorinated ligands for targeted drug delivery. These ligands can be designed to selectively bind to specific receptors or cellular targets, thereby improving the precision of therapeutic interventions. The pyridine ring provides a stable scaffold for the attachment of functional groups, while the difluoromethyl substituent can influence the ligand's interaction with its target.

Recent advancements in synthetic chemistry have also enabled the synthesis of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine through more efficient and environmentally friendly methods. A study published in Green Chemistry (2023) described a novel catalytic approach that reduces the energy consumption and waste generation associated with its production. This development is particularly relevant in the context of sustainable pharmaceutical manufacturing, where the minimization of environmental impact is a growing priority.

The cyano group in 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine also plays a role in its potential applications in fluorescent imaging. Researchers have explored the use of this compound as a fluorescent probe for the detection of specific biomolecules. The pyridine ring can be modified to incorporate fluorescent dyes, enabling the molecule to serve as a bioimaging agent with high sensitivity and specificity.

In addition to its pharmaceutical applications, 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine has shown promise in the field of materials science. Its fluorinated nature makes it an attractive candidate for the development of hydrophobic coatings and surface treatments. These coatings can be applied to various surfaces to enhance their resistance to water, oil, and other contaminants, making them useful in a wide range of industrial and consumer applications.

Despite its potential, the development of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine into practical applications requires further research to optimize its chemical properties and biological activity. Ongoing studies are focused on understanding the mechanism of action of this compound and its derivatives, as well as exploring new synthetic routes to improve its production efficiency.

In conclusion, 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine represents a promising compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique structural features, including the pyridine ring, cyano group, and difluoromethyl substituent, make it a versatile platform for the development of new therapeutics, advanced materials, and innovative technologies. As research in this field continues to evolve, the full potential of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine is likely to be further realized, contributing to advancements in both medicine and materials science.

For more information on the latest developments in the study of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine, researchers and industry professionals are encouraged to explore recent publications in pharmaceutical chemistry, materials science, and synthetic organic chemistry. These fields continue to provide valuable insights into the potential applications and future directions of this intriguing compound.